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Compound of Interest

Compound Name: Octan-2-yl carbonochloridate

Cat. No.: B098895 Get Quote

An In-depth Technical Guide to the Synthesis and Characterization of Octan-2-yl
Carbonochloridate

This technical guide provides a comprehensive overview of the synthesis and characterization

of Octan-2-yl carbonochloridate, a versatile reagent in organic synthesis. The document is

intended for researchers, scientists, and professionals in the field of drug development and fine

chemical manufacturing.

Introduction
Octan-2-yl carbonochloridate, also known as 2-octyl chloroformate, is an important chemical

intermediate. Its bifunctional nature, possessing both a reactive chloroformate group and a

secondary octyl chain, makes it a valuable building block for the introduction of the 2-

octyloxycarbonyl moiety in the synthesis of various organic molecules, including

pharmaceuticals and agrochemicals. The synthesis of this compound is typically achieved by

the reaction of 2-octanol with a phosgene equivalent, such as triphosgene, which offers a safer

alternative to the highly toxic phosgene gas.

Physicochemical Properties
A summary of the key physicochemical properties of Octan-2-yl carbonochloridate is

presented in Table 1.

Table 1: Physicochemical Properties of Octan-2-yl Carbonochloridate
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Property Value Reference

Molecular Formula C₉H₁₇ClO₂ [1][2]

Molecular Weight 192.68 g/mol [1][2]

CAS Number 15586-11-5 [1][2]

Appearance Colorless liquid (predicted)

Boiling Point 211 °C at 760 mmHg [3]

Density 1.003 g/cm³ [3]

Synthesis of Octan-2-yl Carbonochloridate
The synthesis of Octan-2-yl carbonochloridate can be effectively carried out by the reaction

of 2-octanol with triphosgene in the presence of a base, such as pyridine, to neutralize the

hydrogen chloride byproduct.[4][5] This method avoids the direct handling of hazardous

phosgene gas.

Experimental Protocol
A detailed experimental protocol for the synthesis of Octan-2-yl carbonochloridate is provided

below. This protocol is based on established methods for the synthesis of secondary alkyl

chloroformates using triphosgene.[5][6]

Reaction Scheme:

3 C₈H₁₈O + (Cl₃CO)₂CO → 3 C₉H₁₇ClO₂ + 2 HCl + CO₂

Materials and Reagents:

2-Octanol

Triphosgene (Bis(trichloromethyl) carbonate)

Pyridine (anhydrous)

Dichloromethane (anhydrous)
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Saturated aqueous sodium bicarbonate solution

Anhydrous magnesium sulfate

Celite

Equipment:

Three-necked round-bottom flask

Dropping funnel

Magnetic stirrer

Ice bath

Rotary evaporator

Standard glassware for extraction and filtration

Vacuum distillation apparatus

Procedure:

Reaction Setup: A three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a nitrogen inlet is charged with a solution of 2-octanol in anhydrous

dichloromethane.

Cooling: The flask is cooled to 0 °C in an ice bath.

Addition of Triphosgene: A solution of triphosgene in anhydrous dichloromethane is added

dropwise to the stirred solution of 2-octanol.

Addition of Pyridine: A solution of anhydrous pyridine in anhydrous dichloromethane is then

added dropwise to the reaction mixture, maintaining the temperature at 0 °C.

Reaction: The reaction mixture is stirred at 0 °C for a specified time and then allowed to

warm to room temperature while stirring is continued. The progress of the reaction can be
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monitored by thin-layer chromatography (TLC).

Work-up: Upon completion, the reaction mixture is quenched by the slow addition of water.

The organic layer is separated, washed successively with saturated aqueous sodium

bicarbonate solution and brine.

Drying and Filtration: The organic layer is dried over anhydrous magnesium sulfate, filtered

through a pad of Celite, and the solvent is removed under reduced pressure using a rotary

evaporator.

Purification: The crude product is purified by vacuum distillation to yield pure Octan-2-yl
carbonochloridate.

Table 2: Representative Reaction Parameters for the Synthesis of Octan-2-yl
Carbonochloridate

Parameter Value

Stoichiometry (2-Octanol : Triphosgene :

Pyridine)
3 : 1.1 : 3.3

Solvent Dichloromethane

Reaction Temperature 0 °C to room temperature

Reaction Time 2-4 hours

Purification Method Vacuum Distillation

Synthesis Workflow Diagram
Caption: Experimental workflow for the synthesis of Octan-2-yl carbonochloridate.

Characterization
The structure and purity of the synthesized Octan-2-yl carbonochloridate are confirmed using

various analytical techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy and

Infrared (IR) spectroscopy.
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Representative Spectral Data
While specific spectral data for Octan-2-yl carbonochloridate is not readily available in the

searched literature, representative data for similar secondary alkyl chloroformates can be used

for comparison and identification.

Table 3: Representative Spectroscopic Data for the Characterization of a Secondary Alkyl

Chloroformate

Technique
Expected Chemical Shifts / Absorption
Bands

¹H NMR

δ 4.8-5.2 (m, 1H, -CH-O-), 1.5-1.8 (m, 2H, -

CH₂-), 1.2-1.5 (m, 8H, -(CH₂)₄-), 1.2-1.4 (d, 3H,

-CH₃), 0.8-1.0 (t, 3H, -CH₃)

¹³C NMR
δ 150-155 (C=O), 75-85 (-CH-O-), 30-40 (-

CH₂-), 20-30 (-CH₂-), 10-20 (-CH₃)

IR (neat)

2960-2850 cm⁻¹ (C-H stretch), 1780-1770 cm⁻¹

(C=O stretch, chloroformate), 1170-1150 cm⁻¹

(C-O stretch)

Characterization Workflow Diagram
Caption: Logical workflow for the characterization of Octan-2-yl carbonochloridate.

Safety and Handling
Octan-2-yl carbonochloridate is expected to be a reactive and potentially hazardous

compound. Chloroformates are generally corrosive and lachrymatory. Appropriate personal

protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn

at all times. All manipulations should be carried out in a well-ventilated fume hood.

Conclusion
This technical guide outlines a reliable and safe method for the synthesis of Octan-2-yl
carbonochloridate using triphosgene. The provided experimental protocol and
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characterization data serve as a valuable resource for chemists involved in organic synthesis.

The use of triphosgene as a phosgene substitute significantly enhances the safety of the

procedure, making it suitable for laboratory and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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